Cas no 70460-58-1 (4',5,7-Trihydroxy-6-methyl-flavanon)
4',5,7-Trihydroxy-6-methyl-flavanon Chemical and Physical Properties
Names and Identifiers
-
- 4',5,7-Trihydroxy-6-methyl-flavanon
- 5,7-dihydroxy-2-(4-hydroxy-phenyl)-6-methyl-chroman-4-one
- 8-Demethylfarrerol
- poriol
- 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methylchroman-4-one
- HMS2269A20
- NSC 180246
- NSC180246
- 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
- G69311
- 14348-16-4
- MLS000876957
- NSC-180246
- NCGC00169381-01
- 2-(4-hydroxyphenyl)-6-methyl-5,7-bis(oxidanyl)-2,3-dihydrochromen-4-one
- (2S)-4',5,7-Trihydroxy-6-methylflavanone
- DTXSID001029318
- LMPK12140301
- cid_301798
- BRD-A47074844-001-01-5
- 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methyl-2,3-dihydro-4H-chromen-4-one
- DA-66829
- starbld0008797
- SMR000440646
- CHEBI:178319
- Q3398182
- 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-2,3-dihydrochromen-4-one
- 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-methyl-chroman-4-one
- MEGxp0_000360
- 70460-58-1
- 6-methylnaringenin
- ACon1_000765
- CHEMBL484640
- BDBM50571
- PAA34816
-
- Inchi: 1S/C16H14O5/c1-8-11(18)6-14-15(16(8)20)12(19)7-13(21-14)9-2-4-10(17)5-3-9/h2-6,13,17-18,20H,7H2,1H3
- InChI Key: SLFZBNOERHGNMI-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(C)=C(C=2C(CC1C1C=CC(=CC=1)O)=O)O)O
Computed Properties
- Exact Mass: 286.08412354g/mol
- Monoisotopic Mass: 286.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 87Ų
4',5,7-Trihydroxy-6-methyl-flavanon Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1450205-10mg |
5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methylchroman-4-one |
70460-58-1 | 98% | 10mg |
$271.0 | 2025-04-17 | |
| Ambeed | A1450205-25mg |
5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methylchroman-4-one |
70460-58-1 | 98% | 25mg |
$561.0 | 2025-04-17 | |
| Ambeed | A1450205-50mg |
5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methylchroman-4-one |
70460-58-1 | 98% | 50mg |
$1048.0 | 2025-04-17 | |
| Ambeed | A1450205-100mg |
5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-methylchroman-4-one |
70460-58-1 | 98% | 100mg |
$1924.0 | 2025-04-17 |
4',5,7-Trihydroxy-6-methyl-flavanon Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on 4',5,7-Trihydroxy-6-methyl-flavanon
Exploring the Therapeutic Potential of 4',5,7-Trihydroxy-6-methyl-flavanon (CAS No. 70460-58-1): A Comprehensive Review
In recent years, the scientific community has shown growing interest in naturally occurring flavonoids due to their diverse biological activities. Among these compounds, 4',5,7-Trihydroxy-6-methyl-flavanon (CAS No. 70460-58-1) has emerged as a promising candidate with potential health benefits. This methylated flavanone derivative belongs to the flavonoid family, which is widely recognized for its antioxidant and anti-inflammatory properties.
The structural uniqueness of 4',5,7-Trihydroxy-6-methyl-flavanon lies in its specific hydroxylation pattern and the presence of a methyl group at position 6. This molecular configuration contributes to its enhanced stability and bioavailability compared to other flavonoids. Researchers have identified this compound in various plant sources, particularly in medicinal herbs traditionally used in natural medicine formulations.
Current studies suggest that 70460-58-1 may play a significant role in oxidative stress management, a topic of immense interest in the context of modern lifestyle diseases. The compound's ability to scavenge free radicals and modulate cellular antioxidant defenses makes it particularly relevant in today's health-conscious society, where natural antioxidants are increasingly preferred over synthetic alternatives.
Another area of investigation focuses on the compound's potential skin health benefits. With the global skincare market increasingly leaning toward plant-derived active ingredients, 4',5,7-Trihydroxy-6-methyl-flavanon has attracted attention for its possible applications in cosmeceutical formulations. Preliminary studies indicate it may help protect against UV-induced damage and support collagen synthesis.
The metabolic pathways of 4',5,7-Trihydroxy-6-methyl-flavanon are currently under investigation, with particular focus on its absorption and distribution characteristics. Understanding these pharmacokinetic properties is crucial for developing effective nutraceutical applications and determining appropriate dosage forms for optimal bioavailability.
In the context of gut health and microbiome modulation, emerging research suggests that flavonoids like 70460-58-1 may influence the composition of intestinal microbiota. This aligns with current consumer interest in prebiotic compounds and their role in maintaining digestive health and overall wellbeing.
Quality control and standardization of 4',5,7-Trihydroxy-6-methyl-flavanon extracts remain important considerations for researchers and manufacturers. Advanced analytical techniques such as HPLC and LC-MS are typically employed to ensure purity and consistency of this bioactive compound in various applications.
While preclinical studies show promising results for 70460-58-1, further clinical trials are needed to fully elucidate its therapeutic potential and safety profile. The scientific community continues to explore its mechanisms of action, particularly in relation to cellular signaling pathways and gene expression modulation.
From an industrial perspective, sustainable sourcing of 4',5,7-Trihydroxy-6-methyl-flavanon presents both challenges and opportunities. Researchers are investigating optimized extraction methods and potential biotechnological production approaches to meet the growing demand for this valuable phytochemical compound.
As consumer awareness of plant-based therapeutics increases, compounds like 4',5,7-Trihydroxy-6-methyl-flavanon are likely to gain more attention in the functional food and dietary supplement markets. Its potential applications span various health areas, including metabolic support and cellular protection, making it a versatile candidate for product development.
The future research directions for 70460-58-1 include exploring its synergistic effects with other bioactive compounds, developing novel delivery systems to enhance its bioavailability, and investigating its potential role in specialized health applications. These studies will contribute to a more comprehensive understanding of this intriguing flavonoid derivative.
70460-58-1 (4',5,7-Trihydroxy-6-methyl-flavanon) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)